Cas no 2172463-93-1 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid
• CAS No: 2172463-93-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5879580
• PubChem ID: 165810954
• Update Time: 2025-05-19

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid
• EN300-1493744
• 2172463-93-1
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-2-methylpropanoic acid

• Inchi： 1S/C27H26N2O5/c1-27(2,25(31)32)29-24(30)15-17-8-7-9-18(14-17)28-26(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GJBZIACZQHYLPU-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid

Compound CAS No 2172463-93-1: A Comprehensive Overview

The compound with CAS number 2172463-93-1, known as 2-{2-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and functional groups.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis of complex molecules, making this compound a valuable tool in medicinal chemistry. The phenylacetamido group attached to the Fmoc moiety further enhances the molecule's versatility, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials. Researchers have explored its potential as a building block for constructing supramolecular assemblies and functional polymers. The ability of this compound to form hydrogen bonds and engage in π–π interactions makes it an ideal candidate for designing materials with tailored properties, such as stimuli-responsive polymers and self-healing materials.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. Its unique structure allows for the incorporation of bioactive molecules, enabling targeted drug delivery systems. Moreover, the Fmoc group's stability under physiological conditions makes it suitable for use in drug conjugates that require controlled release mechanisms.

The synthesis of 2-{2-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-2-methylpropanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the installation of the Fmoc group, coupling reactions to introduce the phenylacetamido moiety, and purification techniques to ensure high purity of the final product.

Despite its promising applications, further research is needed to fully unlock the potential of this compound. Ongoing studies are focused on optimizing its synthesis to improve yield and scalability, as well as investigating its biocompatibility and toxicity profiles for biomedical applications.

In conclusion, CAS No 2172463-93-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.